Cas no 137327-21-0 (Phthalazine, 1-chloro-4-(4-pyridinyl)-)
137327-21-0 structure
Product Name:Phthalazine, 1-chloro-4-(4-pyridinyl)-
CAS No:137327-21-0
MF:C13H8ClN3
MW:241.675721168518
CID:1245065
Update Time:2024-08-04
Phthalazine, 1-chloro-4-(4-pyridinyl)- Chemical and Physical Properties
Names and Identifiers
-
- Phthalazine, 1-chloro-4-(4-pyridinyl)-
-
- Inchi: 1S/C13H8ClN3/c14-13-11-4-2-1-3-10(11)12(16-17-13)9-5-7-15-8-6-9/h1-8H
- InChI Key: IXXCYQUIAPTZLN-UHFFFAOYSA-N
- SMILES: C1(Cl)C2=C(C=CC=C2)C(C2C=CN=CC=2)=NN=1
Computed Properties
- Exact Mass: 241.04084
Experimental Properties
- Density: 1.339±0.06 g/cm3(Predicted)
- Boiling Point: 457.0±35.0 °C(Predicted)
- PSA: 38.67
- pka: 1.86±0.10(Predicted)
Phthalazine, 1-chloro-4-(4-pyridinyl)- Related Literature
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
137327-21-0 (Phthalazine, 1-chloro-4-(4-pyridinyl)-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
CN Supplier
Reagent
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
CN Supplier
Bulk
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
CN Supplier
Reagent
上海帛亦医药科技有限公司
Gold Member
CN Supplier
Reagent
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
CN Supplier
Bulk